Cas no 476466-52-1 (2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 476466-52-1
• MF: C₁₈H₂₂N₄O₂S₃
• MW: 422.587879657745
• CID: 6536968
• Update Time: 2025-07-19

2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, N-[5-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-1,3,4-thiadiazol-2-yl]-2-[(phenylmethyl)thio]-

• Inchi： 1S/C18H22N4O2S3/c23-15(12-25-11-14-7-3-1-4-8-14)19-17-20-21-18(27-17)26-13-16(24)22-9-5-2-6-10-22/h1,3-4,7-8H,2,5-6,9-13H2,(H,19,20,23)
• InChI Key： SEPHWPBWHMEYBU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)N2CCCCC2)S1)(=O)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 8.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Introduction to 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 476466-52-1, specifically 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a thiadiazole core appended with various functional groups, positions it as a promising candidate for further investigation in drug discovery.

At the heart of this molecule lies the thiadiazole ring, a heterocyclic system renowned for its broad spectrum of biological activities. Thiadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a benzylsulfanyl group at the C2 position and an N-substituted chain containing a piperidin-1-yl moiety further enhances its pharmacological profile. These modifications not only contribute to the molecule's solubility and bioavailability but also modulate its interaction with biological targets.

The acetamide moiety at the terminal position of the molecule introduces a polar group that can enhance binding affinity to protein targets. This structural feature is particularly relevant in the context of rational drug design, where optimizing hydrogen bonding interactions is crucial for achieving high efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of next-generation inhibitors.

In the realm of medicinal chemistry, the synthesis of complex molecules like 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide requires meticulous planning and execution. The use of multi-step synthetic routes, often involving transition metal-catalyzed reactions and protecting group strategies, underscores the sophistication of modern organic synthesis. Techniques such as cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the desired framework.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The thiadiazole scaffold has been successfully incorporated into numerous drugs on the market, highlighting its versatility and therapeutic promise. For instance, derivatives of thiadiazole have shown efficacy against resistant bacterial strains, making them valuable in combating antibiotic-resistant infections. The incorporation of a piperidin-1-yl group further extends these possibilities by introducing a secondary amine that can engage with biological targets in multiple ways.

Recent studies have begun to explore the pharmacokinetic properties of this compound, shedding light on its metabolic stability and excretion pathways. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structure-function relationships. These studies are crucial for understanding how the molecule behaves within living systems and for predicting its overall efficacy as a therapeutic agent.

The development of novel drug candidates is often hindered by challenges related to bioavailability and toxicity. However, the structural features of 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide offer several advantages in this regard. The presence of polar functional groups increases water solubility, while electronic modifications can fine-tune metabolic stability. Such considerations are integral to optimizing drug candidates for clinical use.

Moreover, computational modeling has emerged as a powerful tool in drug discovery, allowing researchers to predict interactions between molecules and biological targets with remarkable accuracy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can identify key binding pockets and optimize lead compounds before experimental validation. This approach has significantly accelerated the drug development pipeline in recent years.

The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry and its applications in medicine. Thiadiazoles continue to be a cornerstone of medicinal chemistry due to their diverse biological activities and synthetic accessibility. As research progresses, new derivatives like 2-(benzylsulfanyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide are likely to reveal novel therapeutic possibilities across various disease states.

In conclusion,CAS number 476466-52-1 represents a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic cores positions it as a valuable tool for developing new treatments. As our understanding of molecular interactions deepens through advanced computational methods and synthetic techniques,this compound exemplifies the innovative spirit driving progress in chemical biology today.